2-(4-fluoro-1-benzothiophen-3-yl)acetic acid
Overview
Description
2-(4-fluoro-1-benzothiophen-3-yl)acetic acid is a chemical compound with the molecular formula C10H7FO2S . It has a molecular weight of 210.22 .
Molecular Structure Analysis
The molecular structure of this compound involves a benzothiophene ring with a fluoro group at the 4-position and an acetic acid group at the 3-position . Further detailed analysis would require more specific data or computational modeling.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-fluoro-1-benzothiophen-3-yl)acetic acid involves the introduction of a carboxylic acid group onto a benzothiophene ring that has a fluorine substituent at the 4-position. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "4-fluorobenzothiophene", "ethyl bromoacetate", "sodium hydride", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Ethylation of 4-fluorobenzothiophene with ethyl bromoacetate in the presence of sodium hydride to yield ethyl 2-(4-fluoro-1-benzothiophen-3-yl)acetate.", "Step 2: Hydrolysis of ethyl 2-(4-fluoro-1-benzothiophen-3-yl)acetate with hydrochloric acid to yield 2-(4-fluoro-1-benzothiophen-3-yl)acetic acid.", "Step 3: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with ethyl acetate.", "Step 4: Washing of the organic layer with water, drying over sodium sulfate, and evaporation of the solvent to yield the desired product as a white solid." ] } | |
CAS No. |
1895828-16-6 |
Molecular Formula |
C10H7FO2S |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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